Cas no 12287-67-1 (Iron,tetracarbonyl[(2,3-h)-methyl 2-propenoate]-)

• Product Name: Iron,tetracarbonyl[(2,3-h)-methyl 2-propenoate]-
• CAS No: 12287-67-1
• MF: C₈H₆FeO₆
• MW: 253.974644184113
• CID: 198002
• PubChem ID: 518587
• Update Time: 2025-04-19

Iron,tetracarbonyl[(2,3-h)-methyl 2-propenoate]- Chemical and Physical Properties

Names and Identifiers

• Iron,tetracarbonyl[(2,3-h)-methyl 2-propenoate]-
• tetracarbonyl((2,3-eta2)-methyl-2-propenoate)-Iron
• KIGWGKWZBSWFIH-UHFFFAOYSA-N
• Iron, tetracarbonyl[(2,3-.eta.)-methyl-2-propenoate]-
• 12287-67-1
• Iron, tetracarbonyl[(2,3-.eta.<2>)-methyl-2-propenoate]-
• Iron, tetracarbonyl((2,3-eta2)-methyl-2-propenoate)-
• Iron, tetracarbonyl[(2,3-.eta.2)-methyl-2-propenoate]-

• Inchi： 1S/C4H6O2.4CO.Fe/c1-3-4(5)6-2;4*1-2;/h3H,1H2,2H3;;;;;
• InChI Key： KIGWGKWZBSWFIH-UHFFFAOYSA-N
• SMILES： [Fe].O(C)C(C=C)=O.[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-]

Computed Properties

• Exact Mass: 251.95598
• Monoisotopic Mass: 83.976346
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 4
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• PSA: 105.9